6-(4-chlorophenyl)-3-(furan-2-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• IUPAC Name: 6-(4-chlorophenyl)-3-(furan-2-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C14H9ClN4OS/c15-10-5-3-9(4-6-10)11-8-21-14-17-16-13(19(14)18-11)12-2-1-7-20-12/h1-7H,8H2
• InChI Key: IQOHTUYOGXWONA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NN2C(=NN=C2S1)C3=CC=CO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C14H9ClN4OS
• Molecular Weight: 316.8 g/mol

Description

6-(4-chlorophenyl)-3-(furan-2-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a novel small molecule that has recently been identified as a potential therapeutic agent for a variety of diseases. It belongs to a class of compounds known as triazoles, which are nitrogen-containing heterocyclic compounds that can be used as antifungal agents, antibiotics, and antiviral agents. This molecule has been studied extensively in recent years due to its potential therapeutic applications, as well as its interesting chemical structure.

Scientific Research Applications

Antiviral and Antimicrobial Applications

• Antiviral Activity : A study synthesized derivatives of 6-(4-chlorophenyl)-3-(furan-2-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine and evaluated their antiviral activity against HIV-1 and HIV-2. It found that some derivatives interact with the reverse transcriptase binding site of HIV-1, indicating potential as HIV inhibitors (Khan et al., 2014).
• Antimicrobial Activity : Another research synthesized similar compounds and tested them for antimicrobial activity. Results showed significant inhibition on bacterial and fungal growth compared to standard drugs (Purohit et al., 2011).

Pharmacological Studies

• Biological Studies : Synthesized triazolothiadiazine derivatives containing different moieties were characterized and subjected to biological studies. Some of these compounds displayed antibacterial and insecticidal activities (Holla et al., 2006).
• Pharmacological Properties : Similar compounds with naphtho[2,1-b]furan moiety were synthesized and characterized, showing antimicrobial and analgesic activity (Ravindra et al., 2008).

Plant Growth Regulation

• Plant Growth-Promoting Activities : A study reported the synthesis of novel triazolothiadiazine derivatives with plant growth-promoting activities, suggesting potential use in agriculture (Ye et al., 2008).

Structural and Theoretical Studies

• Structural Elucidation : The crystal structure of a compound from this family was determined, providing insights into the molecular arrangement and interactions (Gündoğdu et al., 2017).
• Theoretical Studies : Another study focused on the theoretical and experimental structural analysis of two triazolothiadiazine derivatives, enhancing understanding of their molecular properties (Kaynak et al., 2010).